Cas no 2199794-35-7 (Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide)

• Product Name: Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide
• CAS No: 2199794-35-7
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 5194114
• Update Time: 2025-07-15

Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide

• Inchi： 1S/C11H11NO4S/c12-7-1-2-10-8(3-7)9(13)4-11(16-10)5-17(14,15)6-11/h1-3H,4-6,12H2
• InChI Key： FOLSFUDPMTZXRN-UHFFFAOYSA-N
• SMILES： C12(CS(=O)(=O)C1)OC1=CC=C(N)C=C1C(=O)C2

Additional information on Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide

Comprehensive Overview of Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide (CAS No. 2199794-35-7)

The compound Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide (CAS No. 2199794-35-7) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its spirocyclic framework, combining a benzopyran moiety with a thietan ring, offers intriguing possibilities for drug design and material science applications. Researchers are particularly drawn to its potential as a photoactive compound, given the presence of the benzopyran unit, which is known for its photochromic properties.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The 6-amino substitution on the benzopyran ring enhances the molecule's ability to interact with biological targets, making it a candidate for further exploration in drug discovery. Additionally, the 1',1'-dioxide functional group introduces unique electronic properties, which could be leveraged in the development of advanced materials or sensors.

The synthesis of Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists have explored various catalytic methods and green chemistry approaches to optimize its production, aligning with the growing emphasis on sustainable synthesis in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is its potential biological activity. Preliminary studies suggest that its spirocyclic architecture may confer selectivity toward certain enzymes or receptors, though detailed pharmacological data remain limited. This gap in knowledge presents an opportunity for researchers to investigate its mechanism of action and therapeutic potential, particularly in areas such as neurological disorders or inflammatory diseases.

Another hot topic in the scientific community is the application of spirocyclic compounds in optoelectronics. The benzopyran-thietan hybrid structure of CAS No. 2199794-35-7 could exhibit interesting light-responsive behavior, making it a candidate for use in smart materials or molecular switches. Such applications are highly relevant in the era of nanotechnology and miniaturized devices.

From a structural-activity relationship perspective, the 6-amino group in this compound offers a handle for further derivatization, enabling the creation of a library of analogs with tailored properties. This strategy is commonly employed in medicinal chemistry to enhance bioavailability or target affinity. The 1',1'-dioxide moiety, on the other hand, may influence the compound's solubility and stability, critical factors in drug formulation.

In summary, Spiro[2H-1-benzopyran-2,3'-thietan]-4(3H)-one, 6-amino-, 1',1'-dioxide (CAS No. 2199794-35-7) represents a fascinating area of research with broad implications across multiple disciplines. Its unique molecular architecture and functional groups open doors to innovative applications in pharmaceuticals, materials science, and beyond. As interest in spirocyclic chemistry continues to grow, this compound is poised to play a pivotal role in shaping future scientific advancements.